Cas no 1093261-50-7 (5-bromo-2-methyl-1H-Imidazole-4-carboxylic acid)

• Product Name: 5-bromo-2-methyl-1H-Imidazole-4-carboxylic acid
• CAS No: 1093261-50-7
• MF: C₅H₅BrN₂O₂
• MW: 205.009400129318
• CID: 1098551
• PubChem ID: 59451564
• Update Time: 2025-04-20

5-bromo-2-methyl-1H-Imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-methyl-1H-Imidazole-4-carboxylic acid
• DTXSID201240617
• EN300-737968
• 1093261-50-7
• DA-37819
• SCHEMBL3032708
• JUWLWSWWMJVONJ-UHFFFAOYSA-N
• 4-bromo-2-methyl-1H-imidazole-5-carboxylic acid

• Inchi： 1S/C5H5BrN2O2/c1-2-7-3(5(9)10)4(6)8-2/h1H3,(H,7,8)(H,9,10)
• InChI Key： JUWLWSWWMJVONJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)N=C(C)N1

Computed Properties

• Exact Mass: 203.95344g/mol
• Monoisotopic Mass: 203.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66Ų